Cas no 722465-51-2 (1-Mercapto-4-(4-methyl-benzyl)-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-one)

• Product Name: 1-Mercapto-4-(4-methyl-benzyl)-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• CAS No: 722465-51-2
• MF: C₁₇H₁₄N₄OS
• MW: 322.384261608124
• CID: 3105557
• PubChem ID: 2389266
• Update Time: 2025-04-21

1-Mercapto-4-(4-methyl-benzyl)-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 1-Mercapto-4-(4-methyl-benzyl)-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• 4-[(4-methylphenyl)methyl]-1-sulfanylidene-2H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• CS-0219664
• 4-[(4-METHYLPHENYL)METHYL]-1-SULFANYLIDENE-1H,2H,4H,5H-[1,2,4]TRIAZOLO[4,3-A]QUINAZOLIN-5-ONE
• AKOS001773824
• HMS3435D09
• SR-01000037984-1
• EN300-04619
• 722465-51-2
• 4-[(4-methylphenyl)methyl]-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• SR-01000037984

• Inchi： 1S/C17H14N4OS/c1-11-6-8-12(9-7-11)10-20-15(22)13-4-2-3-5-14(13)21-16(20)18-19-17(21)23/h2-9H,10H2,1H3,(H,19,23)
• InChI Key： JGYZIFQWYDTQFL-UHFFFAOYSA-N
• SMILES： S=C1NN=C2N1C1C=CC=CC=1C(N2CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 322.08883226Da
• Monoisotopic Mass: 322.08883226Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80Ų